Cas no 70751-30-3 (Benzeneacetonitrile, a-acetyl-2-methoxy-)

• Product Name: Benzeneacetonitrile, a-acetyl-2-methoxy-
• CAS No: 70751-30-3
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 571806
• PubChem ID: 3018028
• Update Time: 2025-04-19

Benzeneacetonitrile, a-acetyl-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a-acetyl-2-methoxy-
• 2-(2-Methoxyphenyl)-3-oxobutanenitrile
• 2-(2-methoxyphenyl)-3-oxobutyronitrile
• 2-(2-Methoxy-phenyl)-acetoacetonitril
• 2-(2-methoxy-phenyl)-acetoacetonitrile
• 2-(o-Methoxyphenyl)-3-oxobutyronitrile
• AC1MI5S8
• AG-G-76485
• CTK5D2926
• EINECS 274-847-1
• STK954212
• NS00063260
• NCGC00334539-01
• Z234796434
• AKOS001329605
• AB01136925-03
• DTXSID20991007
• AKOS016048317
• 70751-30-3

• Inchi： 1S/C11H11NO2/c1-8(13)10(7-12)9-5-3-4-6-11(9)14-2/h3-6,10H,1-2H3
• InChI Key： GGRUMFZLJSHJFJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C(C#N)C(C)=O

Computed Properties

• Exact Mass: 189.07903
• Monoisotopic Mass: 189.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.5
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.109
• Boiling Point: 291.4°C at 760 mmHg
• Flash Point: 125.7°C
• Refractive Index: 1.518
• PSA: 50.09